BENGHE Methodological & Application

Check Availability & Pricing

Application Note: Alane (AlH3) for High-Capacity
Hydrogen Storage Systems

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Aluminiumhydride

Cat. No.: B8535562

Audience: Researchers, scientists, and professionals in materials science and energy storage.

Introduction

Aluminum hydride (AlHs3), commonly known as alane, is a promising material for solid-state
hydrogen storage due to its exceptionally high hydrogen content. It possesses a gravimetric
hydrogen density of 10.1 wt% and a volumetric density of 148 kg H2/m3, which is twice that of
liquid hydrogen[1][2][3]. Alane decomposes into aluminum (Al) and hydrogen (Hz) at moderate
temperatures (around 100 °C), releasing pure hydrogen gas, making it an attractive candidate
for powering fuel cells in vehicular and portable applications[1][4][5].

The primary obstacle to the widespread adoption of alane is the difficulty of its regeneration.
The direct rehydrogenation of spent aluminum powder requires extreme pressures, in excess
of 7,000 bar, due to unfavorable thermodynamics[2][3][6]. This makes on-board regeneration
impractical. Consequently, research has focused on developing energy-efficient, off-board
regeneration strategies to make alane a viable and reversible hydrogen carrier. This document
outlines the properties of alane, key regeneration strategies, and detailed experimental
protocols for its synthesis and characterization.

Properties and Characteristics of Alane

Alane exists in several polymorphic forms (q, B3, y, etc.), with a-alane being the most
thermodynamically stable and well-characterized[7]. All polymorphs share the same high
hydrogen capacity but differ in their crystal structures and decomposition kinetics[7]. While
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freshly prepared alane can be pyrophoric, surface-treated or passivated a-alane can be safely
handled and stored at ambient conditions for extended periods[7][8].

Table 1: Key Properties of a-Alane for Hydrogen Storage

Property Value References
Gravimetric Hydrogen Density 10.1 wt% [1][8]
Volumetric Hydrogen Density 148 kg Ha2/m3 [1][5]
Decomposition Reaction AlHs(s) - Al(s) + 3/2 Hz2(g) [1112]
Decomposition Temperature ~100-150 °C [1]09]
Heat of Decomposition ~7 kJ/mol Hz [61[7]

Hz Equilibrium Pressure at

>7,000 bar (>0.7 GPa 2][3
o ( ) [2][3]

Key Application: Reversible Hydrogen Storage via
Off-Board Regeneration

The core application of alane revolves around its use as a high-capacity, one-way hydrogen
carrier on-board a vehicle or device, with the spent aluminum being regenerated off-board.

Several advanced strategies are being explored to overcome the thermodynamic barrier of
regeneration.

3.1 Electrochemical Synthesis and Regeneration Electrochemical methods offer a promising
route to regenerate alane by avoiding the formation of highly stable byproducts like LiCl, which
are a drawback of traditional chemical synthesis[10]. In this process, an alanate salt, such as
sodium alanate (NaAlHa4) or lithium alanate (LiAlH4), is used as an electrolyte. An
electrochemical potential drives the formation of alane at the anode[10][11]. This approach
significantly reduces the energy penalty associated with regeneration[10].

3.2 Amine-Alane Adduct Pathway This chemical pathway involves reacting activated aluminum
with hydrogen in the presence of a tertiary amine (e.g., triethylenediamine, TEDA) to form a
stable amine-alane adduct under moderate pressures[3][4]. This adduct can then be thermally
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decomposed to yield pure, unsolvated alane, with the amine being recovered and recycled in
the process|[6][10]. This multi-step organometallic process effectively bypasses the high-
pressure requirement of direct hydrogenation[6].

3.3 Nanoconfinement for Improved Reversibility Confining alane within the pores of nanoscale
scaffolding materials, such as Covalent Triazine Frameworks (CTFs) or Metal-Organic
Frameworks (MOFs), has been shown to dramatically alter its properties[2][9][12].
Nanoconfinement can lower the decomposition temperature and, more importantly, enable
rehydrogenation at significantly reduced pressures[9]. For instance, AlHs confined within a
bipyridine-functionalized CTF was regenerated at 60 °C under 700 bar Hz, a pressure more
than 10 times lower than that required for bulk aluminum[2].

Table 2: Comparison of Alane Regeneration Strategies
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Strategy

Principle

Advantages

Challenges

Direct Hydrogenation

Reaction of Al with H2

Simple, one-step

process

Requires extreme
pressures (>7000 bar)
and high
temperatures;
thermodynamically
unfavorable[2][3].

Electrochemical

Electrolysis of alanate
salts (e.g., NaAlHa4)

Avoids stable

byproducts; potentially
lower energy cost; can
be continuous[10][13].

Electrolyte stability;
process scale-up;
current efficiency[11]
[13].

Amine Adduct
Pathway

Formation and
decomposition of

amine-AlHz adducts

Operates at moderate
pressures (<100 bar);
allows for chemical
recycling of
reagents[4][6].

Multi-step process;
potential for
impurities; energy cost
of solvent/amine

recycling[6].

Nanoconfinement

Infiltration of AlH3 into

porous scaffolds

Lowers decomposition
temperature;
significantly reduces
rehydrogenation
pressure; improves
kinetics[2][9].

Reduced overall
hydrogen capacity
due to scaffold mass;
achieving high pore
filling[9].

Visualizations: Workflows and Logical Diagrams
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Fig. 1: Conventional Chemical Synthesis of Alane
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Fig. 3: Experimental Workflow for Alane Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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